![molecular formula C27H27FN2O3 B5186409 1-(3-acetylbenzyl)-N-[4-(2-fluorophenoxy)phenyl]-4-piperidinecarboxamide](/img/structure/B5186409.png)
1-(3-acetylbenzyl)-N-[4-(2-fluorophenoxy)phenyl]-4-piperidinecarboxamide
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Overview
Description
1-(3-acetylbenzyl)-N-[4-(2-fluorophenoxy)phenyl]-4-piperidinecarboxamide, also known as AB-FUBINACA, is a synthetic cannabinoid that has gained popularity in recent years due to its potent psychoactive effects. It was first synthesized in 2012 by Pfizer scientists and has since become a popular recreational drug, as well as a useful tool for scientific research.
Mechanism of Action
The mechanism of action of 1-(3-acetylbenzyl)-N-[4-(2-fluorophenoxy)phenyl]-4-piperidinecarboxamide involves its binding to the CB1 and CB2 receptors, which are located throughout the body. This binding leads to the activation of various signaling pathways, which ultimately result in the psychoactive effects of the drug.
Biochemical and Physiological Effects
This compound has been shown to have a wide range of biochemical and physiological effects, including the stimulation of appetite, the reduction of pain and inflammation, and the modulation of mood and emotions. It has also been shown to have neuroprotective effects, which may be useful in the treatment of various neurological disorders.
Advantages and Limitations for Lab Experiments
One of the main advantages of 1-(3-acetylbenzyl)-N-[4-(2-fluorophenoxy)phenyl]-4-piperidinecarboxamide for lab experiments is its potency and selectivity for the CB1 and CB2 receptors. This allows researchers to study the effects of cannabinoids on specific organs and tissues, which can be difficult to achieve with natural cannabinoids. However, the use of synthetic cannabinoids like this compound also carries certain limitations, such as the potential for off-target effects and the lack of long-term safety data.
Future Directions
There are several potential future directions for research on 1-(3-acetylbenzyl)-N-[4-(2-fluorophenoxy)phenyl]-4-piperidinecarboxamide, including the development of more selective and potent synthetic cannabinoids, the investigation of its potential therapeutic uses in various diseases, and the exploration of its effects on the developing brain. Additionally, further research is needed to fully understand the long-term safety and potential risks associated with the use of synthetic cannabinoids like this compound.
Synthesis Methods
The synthesis of 1-(3-acetylbenzyl)-N-[4-(2-fluorophenoxy)phenyl]-4-piperidinecarboxamide involves several steps, including the reaction of 4-(2-fluorophenoxy)aniline with 1-(3-acetylbenzyl)piperidine-4-carboxylic acid to form the intermediate 1-(3-acetylbenzyl)-4-(2-fluorophenoxy)piperidine-4-carboxylic acid. This intermediate is then converted to this compound through a final step involving the addition of N,N-dimethylformamide dimethyl acetal.
Scientific Research Applications
1-(3-acetylbenzyl)-N-[4-(2-fluorophenoxy)phenyl]-4-piperidinecarboxamide has been used extensively in scientific research to study the endocannabinoid system and its role in various physiological processes. It has been shown to have a high affinity for the CB1 and CB2 receptors, which are responsible for mediating the effects of cannabinoids in the body. This makes it a useful tool for studying the effects of cannabinoids on the brain and other organs.
properties
IUPAC Name |
1-[(3-acetylphenyl)methyl]-N-[4-(2-fluorophenoxy)phenyl]piperidine-4-carboxamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C27H27FN2O3/c1-19(31)22-6-4-5-20(17-22)18-30-15-13-21(14-16-30)27(32)29-23-9-11-24(12-10-23)33-26-8-3-2-7-25(26)28/h2-12,17,21H,13-16,18H2,1H3,(H,29,32) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
QEUDXBOERKSNRY-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC(=O)C1=CC=CC(=C1)CN2CCC(CC2)C(=O)NC3=CC=C(C=C3)OC4=CC=CC=C4F |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C27H27FN2O3 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
446.5 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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